Cas no 1782591-03-0 (N-(azepan-2-yl)methyl-2-methylpropanamide)

• Product Name: N-(azepan-2-yl)methyl-2-methylpropanamide
• CAS No: 1782591-03-0
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5608233
• PubChem ID: 84066859
• Update Time: 2025-10-22

N-(azepan-2-yl)methyl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[(hexahydro-1H-azepin-2-yl)methyl]-2-methyl-
• EN300-840266
• N-[(Azepan-2-yl)methyl]-2-methylpropanamide
• 1782591-03-0
• N-(azepan-2-yl)methyl-2-methylpropanamide

• Inchi： 1S/C11H22N2O/c1-9(2)11(14)13-8-10-6-4-3-5-7-12-10/h9-10,12H,3-8H2,1-2H3,(H,13,14)
• InChI Key： YWJOTMQSESNUSW-UHFFFAOYSA-N
• SMILES： C(NCC1CCCCCN1)(=O)C(C)C

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 0.928±0.06 g/cm3(Predicted)
• Boiling Point: 359.8±15.0 °C(Predicted)
• pka: 16.17±0.46(Predicted)

Additional information on N-(azepan-2-yl)methyl-2-methylpropanamide

Comprehensive Guide to N-(azepan-2-yl)methyl-2-methylpropanamide (CAS No. 1782591-03-0): Properties, Applications, and Market Insights

N-(azepan-2-yl)methyl-2-methylpropanamide (CAS No. 1782591-03-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique azepane ring and isobutyramide moiety, serves as a versatile intermediate in drug discovery and material science. With the increasing demand for novel heterocyclic compounds in medicinal chemistry, N-(azepan-2-yl)methyl-2-methylpropanamide stands out due to its structural features that enable diverse derivatization opportunities.

The compound's molecular structure combines a seven-membered azepane ring with a 2-methylpropanamide side chain, offering a balance of lipophilicity and hydrogen-bonding capacity. Researchers have explored its potential as a building block for central nervous system (CNS) targeting molecules, given the azepane scaffold's prevalence in neuroactive compounds. Recent studies suggest that derivatives of N-(azepan-2-yl)methyl-2-methylpropanamide may interact with various biological targets, making it particularly relevant in the development of neuromodulators and enzyme inhibitors.

From a synthetic chemistry perspective, N-(azepan-2-yl)methyl-2-methylpropanamide (CAS 1782591-03-0) presents interesting challenges and opportunities. The azepane ring's conformational flexibility allows for multiple synthetic routes, while the amide functionality provides a handle for further modifications. Current literature highlights its use in peptidomimetic design, where researchers are investigating its potential to mimic natural peptide structures while improving metabolic stability—a key concern in modern drug development.

The pharmaceutical applications of N-(azepan-2-yl)methyl-2-methylpropanamide extend to several therapeutic areas. Its structural features make it particularly interesting for GPCR-targeted drugs, as the azepane moiety frequently appears in ligands for various receptor subtypes. Additionally, the compound's potential in prodrug development is being explored, where its amide bond could serve as a cleavable linker for controlled drug release. These applications align with current industry trends toward targeted therapies and precision medicine approaches.

Analytical characterization of N-(azepan-2-yl)methyl-2-methylpropanamide typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's purity profile is crucial for research applications, with most commercial suppliers offering it at ≥95% purity. Stability studies indicate that proper storage conditions (typically 2-8°C under inert atmosphere) maintain the integrity of this heterocyclic amide compound over extended periods.

Market dynamics for N-(azepan-2-yl)methyl-2-methylpropanamide reflect the growing interest in nitrogen-containing heterocycles. As pharmaceutical companies increasingly focus on small molecule therapeutics, demand for specialized intermediates like this compound has risen steadily. The global market for such pharmaceutical intermediates is projected to grow at a CAGR of 6-8% through 2030, driven by R&D investments in CNS disorders and metabolic diseases.

Environmental and safety considerations for N-(azepan-2-yl)methyl-2-methylpropanamide follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling this compound. Disposal should comply with local regulations for organic chemical waste, emphasizing the importance of responsible research practices in line with green chemistry principles.

Future research directions for N-(azepan-2-yl)methyl-2-methylpropanamide (CAS 1782591-03-0) may explore its potential in bioconjugation chemistry and drug delivery systems. The compound's structural features make it a candidate for developing targeted cancer therapies or diagnostic agents, particularly when combined with emerging technologies like antibody-drug conjugates. These applications position N-(azepan-2-yl)methyl-2-methylpropanamide as a compound of continuing interest in both academic and industrial research settings.

For researchers sourcing N-(azepan-2-yl)methyl-2-methylpropanamide, quality verification through certificate of analysis (CoA) review is essential. Reputable suppliers typically provide comprehensive analytical data, including chromatographic purity and spectroscopic characterization. The compound's availability in various quantities—from milligram-scale for initial screening to kilogram quantities for process development—supports its use across different stages of drug discovery pipelines.

In conclusion, N-(azepan-2-yl)methyl-2-methylpropanamide represents an important structural class in modern medicinal chemistry. Its combination of a flexible azepane ring and stable amide linkage offers numerous possibilities for structure-activity relationship (SAR) studies. As the pharmaceutical industry continues to seek novel chemical entities with improved pharmacokinetic properties, compounds like N-(azepan-2-yl)methyl-2-methylpropanamide will likely remain valuable tools in the quest for innovative therapeutic solutions.